molecular formula NiO2-2 B077163 Nickel dioxide CAS No. 12035-36-8

Nickel dioxide

Cat. No. B077163
CAS RN: 12035-36-8
M. Wt: 90.692 g/mol
InChI Key: PZFKDUMHDHEBLD-UHFFFAOYSA-N
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Description

Synthesis Analysis

Nickel dioxide and its nanoparticles are synthesized through several methods, each offering unique advantages. Techniques such as solvothermal, physical, and chemical approaches, including microwave-assisted methods and combustion synthesis, have been developed to optimize the production of nickel dioxide nanoparticles with desired characteristics (Jaji et al., 2020); (Bhosale & Bhanage, 2015); (Vijayadarshan et al., 2017). These methods are refined to control the particle size, morphology, and crystallinity, which are crucial for the material's application in catalysis, energy storage, and other areas.

Molecular Structure Analysis

The molecular structure of nickel dioxide nanoparticles is determined using various characterization techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and transmission electron microscopy (TEM). These analyses provide insights into the crystalline structure, morphology, and particle size, essential for understanding the material's properties and potential applications (Maurya et al., 2017); (Din et al., 2018).

Chemical Reactions and Properties

Nickel dioxide nanoparticles exhibit unique chemical reactions and properties, including catalytic activity and interactions with various chemical species. These properties are explored through studies on catalysis, where nickel dioxide nanoparticles have shown significant potential in enhancing reaction rates and selectivity (Kumar et al., 2011).

Physical Properties Analysis

The physical properties of nickel dioxide, such as optical characteristics and magnetic properties, are closely linked to their nanostructured form. These properties are investigated using techniques like photoluminescence spectroscopy and magnetic measurements, providing insights into the material's band gap and magnetic behavior, which are pertinent to applications in photonics and spintronics (Meybodi et al., 2012).

Chemical Properties Analysis

The chemical properties of nickel dioxide, including its reactivity and stability, are crucial for its application in areas such as electrocatalysis and environmental remediation. Studies have focused on the material's electrocatalytic activity, photocatalytic efficiency, and interactions with other chemical species, revealing its potential in energy conversion and pollutant degradation (Ezhilarasi et al., 2020).

Safety And Hazards

Nickel (Ni) is a hard, silvery-white metal that may cause irritation to the skin. Exposure can harm the lungs, stomach, and kidneys. Exposure to nickel may lead to cancer .

Future Directions

Recent advances in nickel-based catalysts for electrochemical reduction of carbon dioxide have been reviewed. The opportunities, challenges, and future outlooks of CO2 RR technology are summarized .

properties

IUPAC Name

nickel(2+);oxygen(2-)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Ni.2O/q+2;2*-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRHPUNCYMXRSMA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[Ni+2]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

NiO2-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601014246
Record name Nickel dioxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601014246
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

90.692 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Oxo(oxonickeliooxy)nickel

CAS RN

12035-36-8
Record name Nickel dioxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601014246
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Citations

For This Compound
551
Citations
H Wu, LS Wang - The Journal of chemical physics, 1997 - pubs.aip.org
We report the first anion photoelectron spectroscopic study of nickel monoxide (NiO), nickel dioxide (ONiO), and nickel- O 2 complex, Ni(O 2 ) . The adiabatic electron affinity (EA) of NiO …
Number of citations: 162 pubs.aip.org
H Arai, M Tsuda, K Saito, M Hayashi, K Takei… - Journal of Solid State …, 2002 - Elsevier
… (nickel dioxide)'' had been thought doubtful (1). In contrast, lithium nickelate LiNiO is widely studied as an … In particular we detail two compounds that can be called nickel dioxide, Li …
Number of citations: 40 www.sciencedirect.com
H He, S Yang, K Yu, Y Ju, C Sun, L Wang - Journal of Hazardous Materials, 2010 - Elsevier
… be a higher valence state nickel dioxide with OH group and … in its structure, nickel dioxide introduced to MICD process has … and characterized nanosized nickel dioxide for removing CV …
Number of citations: 149 www.sciencedirect.com
CW Bauschlicher Jr, SR Langhoff… - The Journal of …, 1993 - ACS Publications
The interactionof molecular oxygen with metalsurfaces is an elementary step in corrosion processes and catalytic oxidations. Nevertheless, the bond strength and equilibrium …
Number of citations: 62 pubs.acs.org
H Arai, M Tsuda, K Saito, M Hayashi, Y Sakurai - Electrochimica acta, 2002 - Elsevier
Five kinds of nickel dioxide polymorphs, Li x NiO 2 with x≈0, were prepared by treating LiNiO 2 with sulfuric acid solutions, occasionally followed by low-temperature heating. Here we …
Number of citations: 7 www.sciencedirect.com
H Arai, M Tsuda, M Hayashi, H Ohtsuka, Y Sakurai - Electrochimica acta, 2005 - Elsevier
… formation of dehydrate layered nickel dioxide. The dehydrate … We studied here several new polymorphs of nickel dioxide … obtain more variations in nickel dioxide that could be attractive …
Number of citations: 6 www.sciencedirect.com
T Ohzuku, A Ueda, M Nagayama - Journal of the Electrochemical …, 1993 - iopscience.iop.org
… to nickel dioxide (R3m; a = 2.81/~, c = 13.47 A) via Lil_=NiO2 (0.25(2) _-< x _-< 0.55(2)) having a monoclinic lattice (C2/m). The nickel dioxide … the structure of nickel dioxide prepared by …
Number of citations: 705 iopscience.iop.org
RL Tichenor - Industrial & Engineering Chemistry, 1952 - ACS Publications
… of titanium dioxide, stannic oxide, ferric oxide and, presumably, nickel dioxide and lead dioxide increases as oxygen is removed from them. Indiscussing nickel dioxide we shall assume …
Number of citations: 74 pubs.acs.org
NB Singh, CH Su, FS Choa, B Arnold… - Emerging Materials …, 2020 - icevirtuallibrary.com
… composite materials doped with nickel dioxide (ETC–nickel dioxide) nanoparticles and a … In the case of the composite containing only nickel dioxide, shiny particles of nickel dioxide can …
Number of citations: 13 www.icevirtuallibrary.com
JY Yi - 2000 - search.proquest.com
Exchange anisotropy was investigated in ferromagnetic (FM)-antiferromagnetic (AFM) nanocomposite thin films for possible applications in computer hard disk drives. Co-(CoO, CoNiO 2…
Number of citations: 0 search.proquest.com

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